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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to measuring chemerin levels using a

sandwich Enzyme-Linked Immunosorbent Assay (ELISA). Chemerin, a multifunctional

adipokine, plays a significant role in inflammation, metabolic regulation, and immune cell

trafficking, making its accurate quantification crucial in various research and drug development

contexts.[1][2][3]

Introduction to Chemerin
Chemerin is a chemoattractant protein that exerts its biological effects by binding to G protein-

coupled receptors, primarily the chemokine-like receptor 1 (CMKLR1, also known as

ChemR23).[3][4] It is initially secreted as an inactive pro-protein and requires proteolytic

cleavage to become fully active. The chemerin/CMKLR1 signaling pathway is implicated in both

pro-inflammatory and anti-inflammatory processes, as well as in adipogenesis and glucose

homeostasis. Dysregulation of chemerin levels has been associated with obesity, metabolic

syndrome, and various inflammatory diseases.

Chemerin Signaling Pathway
Chemerin binding to its primary receptor, CMKLR1, initiates a cascade of intracellular events.

This includes the activation of G-proteins, leading to an increase in intracellular calcium, the

phosphorylation of mitogen-activated protein kinases (MAPKs) like p42/p44 (ERK1/2), and the

inhibition of cyclic AMP (cAMP) production. Chemerin can also signal through the G protein-
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coupled receptor 1 (GPR1). A third receptor, C-C chemokine receptor-like 2 (CCRL2), is a non-

signaling receptor that is thought to present chemerin to CMKLR1-expressing cells.
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Chemerin Signaling Pathway
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Chemerin ELISA Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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